Cas no 501008-30-6 (1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 501008-30-6
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1017768
• PubChem ID: 302572
• Update Time: 2025-06-26

1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-amino-3-methyl-(9CI)
• 1-Amino-3-methyl-1H-pyrrole-2,5-dione
• NSC188486
• 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-Amino-3-methylpyrrole-2,5-dione

• Inchi： 1S/C5H6N2O2/c1-3-2-4(8)7(6)5(3)9/h2H,6H2,1H3
• InChI Key： AAFIIRDTRIOOMS-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(N1N)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione

1-Amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 501008-30-6): An Overview of Its Structure, Properties, and Applications

1-Amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 501008-30-6) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of pyrroles and is characterized by its 1-amino and 3-methyl substituents, along with the 2,5-dihydro and 2,5-dione functionalities. These features contribute to its diverse chemical and biological properties, making it a valuable molecule in various research and industrial applications.

The molecular formula of 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione is C₆H₉N₃O₂, and its molecular weight is approximately 147.15 g/mol. The compound's structure consists of a five-membered pyrrole ring with a double bond between the nitrogen and carbon atoms at positions 2 and 5. The presence of the 1-amino group imparts basic properties to the molecule, while the 3-methyl substituent adds steric bulk and influences its reactivity. The 2,5-dione functionality provides additional reactivity sites for various chemical transformations.

In terms of physical properties, 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). This solubility profile makes it suitable for use in various chemical reactions and biological assays.

The chemical reactivity of 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione is primarily driven by its functional groups. The 1-amino group can participate in nucleophilic reactions, forming amides or other nitrogen-containing compounds. The 3-methyl substituent can influence the electronic environment around the pyrrole ring, affecting its reactivity. The 2,5-dione functionality can undergo Michael addition reactions with nucleophiles such as amines or thiols, leading to the formation of stable adducts.

In the field of medicinal chemistry, 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione has shown promise as a lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against protein kinases implicated in cancer progression. These findings highlight the potential of 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione as a scaffold for developing novel therapeutic agents.

Beyond its medicinal applications, 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione has also been explored for its use in materials science. Its unique structure and reactivity make it an attractive building block for constructing functional materials with tailored properties. For instance, researchers at the University of California have utilized this compound to synthesize polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics and aerospace engineering.

In summary, 1-amino-3-methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 501008-30-6) is a multifaceted compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups makes it suitable for a wide range of applications in medicinal chemistry and materials science. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.